2-(2-naphthyl)indeno[1,2,3-de]phthalazin-3(2H)-one

• IUPAC Name: 3-naphthalen-2-yl-2,3-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-1,5(16),6,8,10,12,14-heptaen-4-one
• InChI: InChI=1S/C24H14N2O/c27-24-21-11-5-10-19-18-8-3-4-9-20(18)23(22(19)21)25-26(24)17-13-12-15-6-1-2-7-16(15)14-17/h1-14H
• InChI Key: RMEQASILQNCQDZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)N3C(=O)C4=C5C(=CC=C4)C6=CC=CC=C6C5=N3
• Molecular Formula: C24H14N2O
• Molecular Weight: 346.4 g/mol

Description

2-(2-naphthyl)indeno[1,2,3-de]phthalazin-3(2H)-one is a useful research compound. Its molecular formula is C24H14N2O and its molecular weight is 346.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 346.110613074 g/mol and the complexity rating of the compound is 642. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

• Novel synthetic pathways have been developed for compounds related to "2-(2-naphthyl)indeno[1,2,3-de]phthalazin-3(2H)-one," focusing on the efficient synthesis of phthalazine derivatives and related compounds. For instance, one-pot, three-component reactions have been employed to synthesize 2H-indazolo[2,1-b]phthalazine-triones, demonstrating a simple and efficient method that yields a variety of derivatives under solvent-free conditions (Sayyafi et al., 2008). Furthermore, the synthesis of novel naphthyl-based phthalonitrile polymers showcases the development of materials with superior thermal stability and structural integrity, highlighting the potential for high-performance applications (Zhao et al., 2014).

Environmental Applications

• Research into the gas-phase oxidation of naphthalene and methylnaphthalene has provided insights into the formation of secondary organic aerosol (SOA) during haze events. This study indicates the significant role that such compounds can play in urban SOA formation, which is crucial for understanding air pollution dynamics and developing mitigation strategies (Huang et al., 2019).

Material Science and Engineering

• The development of novel polymers and materials using naphthyl-based monomers is an area of active research. The synthesis of interpenetrating polymer networks from bismaleimide and cyanate containing naphthalene derivatives highlights advancements in creating materials with unique properties such as enhanced thermal stability and structural integrity. These materials are promising for various engineering applications, ranging from high-performance composites to electronic devices (Yan et al., 2009).

Microbial Degradation and Bioremediation

• Understanding the microbial degradation of naphthalene and its derivatives is crucial for bioremediation efforts. Research has focused on the metabolic pathways and genomic insights of bacteria capable of degrading such compounds, highlighting the potential for using these microorganisms in cleaning up environmental pollutants. This approach is seen as a green and eco-friendly technology for addressing pollution by synthetic organic compounds (Mohapatra & Phale, 2021).